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Abstract
Secoxyloganin is a secoiridoid glycoside found in various medicinal plants, most notably in the

flower buds and leaves of Lonicera japonica (Japanese honeysuckle).[1] This document

provides an in-depth overview of the physical and chemical properties of Secoxyloganin,

detailed experimental protocols for its isolation and analysis, and an exploration of its known

biological activities and associated signaling pathways. The information is intended to serve as

a valuable resource for researchers and professionals in the fields of natural product chemistry,

pharmacology, and drug development.

Physicochemical Properties
Secoxyloganin is a white to light yellow crystalline solid or powder.[2] Its core structure

consists of a secoiridoid aglycone linked to a glucose molecule.

Structural and General Properties
A summary of the key physical and chemical properties of Secoxyloganin is presented in

Table 1.
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Property Value Reference

Molecular Formula C₁₇H₂₄O₁₁ [3][4][5]

Molecular Weight 404.37 g/mol [3][4][5]

IUPAC Name

2-[(2S,3R,4S)-3-ethenyl-5-

methoxycarbonyl-2-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

3,4-dihydro-2H-pyran-4-

yl]acetic acid

[3]

CAS Number 58822-47-2

Appearance Crystalline solid or powder [2]

Purity >98% (commercially available) [2]

Storage
Under inert gas (nitrogen or

Argon) at 2–8 °C
[2]

Solubility
Secoxyloganin exhibits solubility in a range of organic solvents and aqueous solutions, as

detailed in Table 2.

Solvent Solubility Reference

Dimethylformamide (DMF) 5 mg/mL

Dimethyl sulfoxide (DMSO) 5 mg/mL

Ethanol 10 mg/mL

Phosphate-Buffered Saline

(PBS, pH 7.2)
10 mg/mL

Spectral Data
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The spectral characteristics of Secoxyloganin are crucial for its identification and

characterization.

Spectral Data Value Reference

UV (λmax) 232 nm

Mass Spectrometry
Precursor ion [M-H]⁻ at m/z

403.125
[3]

¹H NMR
Data not explicitly available in

searched public resources.

¹³C NMR
Data not explicitly available in

searched public resources.

Experimental Protocols
Isolation and Purification of Secoxyloganin from
Lonicera japonica
This protocol describes a general method for the extraction and chromatographic separation of

Secoxyloganin from the flower buds of Lonicera japonica.

Workflow for Secoxyloganin Isolation and Purification
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Extraction

Purification

Dried Lonicera japonica flower buds

Ultrasonic extraction with 80% methanol
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Crude Methanolic Extract

Yields
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Caption: Workflow for the isolation and purification of Secoxyloganin.

Methodology:
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Plant Material Preparation: Dried flower buds of Lonicera japonica are ground into a fine

powder.[6]

Extraction: The powdered plant material is subjected to ultrasonication with 80% methanol

for 90 minutes. This process is repeated three times to ensure exhaustive extraction.[6]

Concentration: The resulting methanolic extracts are combined and concentrated under

reduced pressure to yield a crude extract.[6]

Chromatographic Fractionation: The crude extract is then subjected to chromatographic

fractionation. This can be achieved using various techniques, such as column

chromatography over silica gel or other suitable stationary phases, with a gradient elution

system of solvents like n-butanol, formic acid, and water.

High-Performance Liquid Chromatography (HPLC) Purification: Fractions enriched with

Secoxyloganin are further purified using preparative HPLC on a C18 column to yield the

pure compound.

Analysis of Secoxyloganin by UPLC-MS/MS
This protocol provides a sensitive and selective method for the quantification of

Secoxyloganin in various matrices.

Workflow for UPLC-MS/MS Analysis of Secoxyloganin

Sample Preparation UPLC-MS/MS Analysis

Plant Extract or Biological Matrix Solvent Extraction / Protein Precipitation Filtration (0.22 µm) UPLC Separation (C18 Column)Inject Tandem Mass Spectrometry (MRM Mode) Data Analysis and Quantification

Click to download full resolution via product page

Caption: Workflow for the UPLC-MS/MS analysis of Secoxyloganin.
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Sample Preparation (from Plant Material):

Accurately weigh the dried, powdered plant material.

Add a suitable extraction solvent (e.g., 70% methanol).

Perform ultrasonic extraction.

Centrifuge to pellet solid debris.

Filter the supernatant through a 0.22 µm syringe filter into a UPLC vial.

UPLC System:

Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).

Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.

Flow Rate: As optimized for the specific column and system.

Injection Volume: Typically 1-5 µL.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Detection: Multiple Reaction Monitoring (MRM) of the transition from the precursor ion

(m/z 403.1) to specific product ions.

Biological Activities and Signaling Pathways
Secoxyloganin has been reported to possess several biological activities, including anti-

allergic and antibacterial effects.

Anti-allergic Activity
Secoxyloganin has demonstrated anti-allergic properties by preventing the decrease in tail

vein blood flow in a hen egg white lysozyme-sensitized mouse model, which is indicative of an
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anti-inflammatory effect in allergic reactions. The proposed mechanism involves the

stabilization of mast cells.

Proposed Anti-allergic Signaling Pathway of Secoxyloganin

Allergen

Mast Cell
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Secoxyloganin
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Release of Histamine & Nitric Oxide

Allergic Inflammation

Click to download full resolution via product page

Caption: Proposed mechanism of anti-allergic action of Secoxyloganin.

The binding of allergens to IgE receptors on the surface of mast cells triggers a signaling

cascade that leads to degranulation and the release of inflammatory mediators such as

histamine and nitric oxide. Secoxyloganin is proposed to stabilize the mast cell membrane,

thereby inhibiting degranulation and the subsequent release of these mediators, which in turn

reduces the inflammatory response associated with allergic reactions.

Antibacterial Activity
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Secoxyloganin has been shown to be active against both Gram-positive (Staphylococcus

aureus) and Gram-negative (Escherichia coli) bacteria. While the precise mechanism has not

been fully elucidated for Secoxyloganin, a common mechanism for plant-derived antimicrobial

compounds involves the disruption of the bacterial cell membrane.

Proposed Antibacterial Mechanism of Secoxyloganin

Secoxyloganin

Bacterial Cell (E. coli / S. aureus)
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Caption: Proposed mechanism of antibacterial action of Secoxyloganin.

It is hypothesized that Secoxyloganin interacts with the bacterial cell membrane, leading to a

loss of integrity. This disruption results in the leakage of essential intracellular components,

ultimately causing bacterial cell death.

Conclusion
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Secoxyloganin is a promising natural product with well-defined physicochemical properties

and significant biological activities. The experimental protocols outlined in this guide provide a

framework for its isolation, purification, and analytical quantification. Further research is

warranted to fully elucidate the specific molecular mechanisms underlying its anti-allergic and

antibacterial effects, which could pave the way for its development as a therapeutic agent. The

lack of publicly available, detailed NMR spectral data remains a gap in the complete

characterization of this compound and should be a focus of future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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